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Compound of Interest

Compound Name: Soporidine

Cat. No.: B610924 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical compounds is a critical aspect of laboratory operations. This

document provides essential guidance on the proper disposal procedures for Soporidine, a

potent strigolactone (SL) antagonist used in germination studies.

While a specific Safety Data Sheet (SDS) with detailed disposal instructions for Soporidine is

not readily available in the public domain, established principles of chemical and

pharmaceutical waste management provide a framework for its safe handling and disposal. All

disposal activities must comply with local, state, and federal regulations.

Key Chemical Properties and Safety Considerations
Understanding the chemical and physical properties of Soporidine is fundamental to its safe

handling and the formulation of a disposal plan.
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Property Value Citation

Chemical Formula C27H30F3NO3 [1][2]

Molecular Weight 473.53 g/mol [1][2]

CAS Number 1060376-43-3 [2]

Appearance Solid

Storage
0°C (short term), -20°C (long

term), desiccated

Solubility 10 mM in DMSO

Given the lack of specific toxicity data, Soporidine should be handled as a potentially

hazardous substance. Appropriate personal protective equipment (PPE), including safety

glasses, gloves, and a lab coat, should be worn at all times when handling the compound.

Experimental Protocols for Disposal
The following protocols are based on general best practices for the disposal of research

chemicals and pharmaceutical compounds.

1. Unused or Expired Soporidine (Pure Compound):

Do not dispose of down the drain or in regular trash.

Primary Disposal Method: The recommended method for the disposal of pure Soporidine is

through a licensed hazardous waste disposal company. The compound should be securely

packaged, clearly labeled as "Soporidine," and segregated with other solid chemical waste.

Alternative for Small Quantities (if permitted by institutional policy): For very small quantities,

and only if explicitly allowed by your institution's environmental health and safety (EHS)

office, the following procedure may be considered:

Remove the Soporidine from its original container.
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Mix the compound with an inert and non-combustible absorbent material (e.g., vermiculite,

sand, or cat litter).

Place the mixture in a sealed, leak-proof plastic bag or container.

Label the container clearly.

Dispose of the container in the designated solid hazardous waste stream.

2. Soporidine Solutions (e.g., in DMSO):

Do not dispose of down the drain. Organic solvents like DMSO should never be drain-

disposed.

Disposal Method: Collect all Soporidine solutions in a designated, properly labeled, and

sealed waste container for liquid organic waste. The container should be compatible with the

solvent used.

3. Contaminated Materials (e.g., gloves, pipette tips, vials):

Disposal Method: All materials that have come into direct contact with Soporidine should be

considered contaminated waste.

Collect all contaminated solid waste (e.g., gloves, weighing paper, pipette tips) in a

designated, sealed, and clearly labeled hazardous waste bag or container.

Dispose of this container through your institution's hazardous waste management

program.

Logical Workflow for Soporidine Disposal
The following diagram outlines the decision-making process for the proper disposal of

Soporidine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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